Cas no 2172163-85-6 (3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)propanoic acid)
3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)propanoic acid
- 2172163-85-6
- EN300-1560314
- 3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-5-yl}formamido)propanoic acid
-
- Inchi: 1S/C23H21N3O5S/c27-21(28)9-10-24-22(29)19-11-25-20(32-19)12-26-23(30)31-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,11,18H,9-10,12-13H2,(H,24,29)(H,26,30)(H,27,28)
- InChI Key: DCQPYXWSSUHFSR-UHFFFAOYSA-N
- SMILES: S1C(=CN=C1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NCCC(=O)O)=O
Computed Properties
- Exact Mass: 451.12019195g/mol
- Monoisotopic Mass: 451.12019195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 9
- Complexity: 671
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 146Ų
3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1560314-0.05g |
3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-5-yl}formamido)propanoic acid |
2172163-85-6 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1560314-0.1g |
3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-5-yl}formamido)propanoic acid |
2172163-85-6 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1560314-0.25g |
3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-5-yl}formamido)propanoic acid |
2172163-85-6 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1560314-0.5g |
3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-5-yl}formamido)propanoic acid |
2172163-85-6 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1560314-1.0g |
3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-5-yl}formamido)propanoic acid |
2172163-85-6 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1560314-2.5g |
3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-5-yl}formamido)propanoic acid |
2172163-85-6 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1560314-5.0g |
3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-5-yl}formamido)propanoic acid |
2172163-85-6 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1560314-10.0g |
3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-5-yl}formamido)propanoic acid |
2172163-85-6 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1560314-50mg |
3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-5-yl}formamido)propanoic acid |
2172163-85-6 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1560314-100mg |
3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-5-yl}formamido)propanoic acid |
2172163-85-6 | 100mg |
$2963.0 | 2023-09-25 |
3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)propanoic acid Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
Additional information on 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)propanoic acid
Recent Advances in the Study of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)propanoic acid (CAS: 2172163-85-6)
The compound 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)propanoic acid (CAS: 2172163-85-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and fluorenylmethoxycarbonyl (Fmoc) functional groups, has shown promising potential in various applications, including peptide synthesis, drug delivery, and targeted therapeutics. The following sections provide a comprehensive overview of the latest research findings related to this compound.
Recent studies have highlighted the role of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)propanoic acid as a versatile building block in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a protective moiety for amino acids, enabling controlled deprotection and subsequent peptide chain elongation. Researchers have optimized the synthesis protocols to enhance the yield and purity of this compound, making it a valuable reagent for the production of complex peptides with high specificity.
In addition to its utility in peptide synthesis, this compound has been investigated for its potential in drug delivery systems. The thiazole ring, known for its bioisosteric properties, can mimic peptide bonds and improve the pharmacokinetic profile of drug candidates. Recent in vitro studies have demonstrated that derivatives of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)propanoic acid exhibit enhanced cellular uptake and stability, making them suitable candidates for targeted drug delivery applications.
Furthermore, the compound's unique structural features have been explored in the context of antimicrobial and anticancer research. Preliminary data suggest that modifications to the thiazole and Fmoc groups can lead to compounds with potent activity against resistant bacterial strains and certain cancer cell lines. These findings open new avenues for the development of novel therapeutics with improved efficacy and reduced side effects.
In conclusion, 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)propanoic acid (CAS: 2172163-85-6) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug delivery and therapeutic development, underscoring its importance in advancing the field. Continued research efforts are expected to further elucidate its mechanisms of action and expand its utility in biomedical applications.
2172163-85-6 (3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)